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Introduction

ZQ-16 is a potent and selective small-molecule agonist for the G protein-coupled receptor 84
(GPR84), a receptor primarily expressed in immune cells and involved in inflammatory
processes.[1] Activation of GPR84 by agonists like ZQ-16 leads to a cascade of intracellular
signaling events, including the mobilization of intracellular calcium.[1][2] This application note
provides a detailed protocol for a fluorescent-based calcium mobilization assay to characterize
the activity of ZQ-16 on GPR84.

GPR84 natively couples to the Gai/o signaling pathway, which typically leads to the inhibition of
adenylyl cyclase.[3] To facilitate a calcium-based readout, this protocol utilizes a common
strategy of co-expressing the GPR84 receptor with a promiscuous G protein, Gal6. Gal6 can
couple to Gai/o-linked receptors and redirect the signal through the Gaq pathway, stimulating
phospholipase C (PLC) activity. PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate
(PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on
the endoplasmic reticulum (ER), triggering the release of stored calcium into the cytoplasm.[4]
This transient increase in intracellular calcium can be detected using a calcium-sensitive

fluorescent dye, such as Fluo-4 AM.
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The potency of ZQ-16 in inducing calcium mobilization is typically quantified by its half-maximal
effective concentration (EC50). The following table summarizes the reported EC50 values for
ZQ-16 in GPR84-expressing cells.

Reported EC50

Compound Assay Type Cell Line (M) Source
1

Calcium HEK293/GPR84/

ZQ-16 o 0.139 [5]
Mobilization Gal6
Calcium

ZQ-16 o HEK293/GPR84  0.213 [1][6]
Mobilization

Signaling Pathway

The following diagram illustrates the signaling pathway activated by ZQ-16 in HEK293 cells co-
expressing GPR84 and the promiscuous G protein Gal6.
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ZQ-16 induced GPR84 signaling via Gal6.

Experimental Workflow

The general workflow for the ZQ-16 calcium mobilization assay is depicted below.
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Day 1: Cell Preparation

Seed HEK293 cells co-expressing
GPR84 and Gal6 in a

96-well black, clear-bottom plate

Day 2: Assay

Load cells with Fluo-4 AM
(calcium indicator dye)

. Prepare serial dilutions
Incubate cells with dye of ZQ-16

Measure baseline and
ZQ-16-induced fluorescence
using a microplate reader

Analyze data and
determine EC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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